Cas no 18913-31-0 (buta-2,3-dien-1-ol)

• Product Name: buta-2,3-dien-1-ol
• CAS No: 18913-31-0
• MF: C₄H₆O
• MW: 70.0898413658142
• MDL: MFCD19704783
• CID: 150311
• PubChem ID: 140447
• Update Time: 2025-04-25

buta-2,3-dien-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,3-Butadien-1-ol(6CI,8CI,9CI)
• 2,3-Butadien-1-ol
• buta-2,3-dien-1-ol
• 1,2-Butadien-4-ol
• 4-Hydroxy-1,2-butadiene
• Hydroxymethylallene
• 2,3-Butadien-1-ol 95%

• MDL： MFCD19704783
• Inchi： 1S/C4H6O/c1-2-3-4-5/h3,5H,1,4H2
• InChI Key： JXKCVRNKAPHWJG-UHFFFAOYSA-N
• SMILES： OCC=C=C

Computed Properties

• Exact Mass: 70.04188
• Monoisotopic Mass: 70.041865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 50.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.919 g/mL at 25 °C
• Boiling Point: 71.54°C (estimate)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.477
• PSA: 20.23

buta-2,3-dien-1-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on buta-2,3-dien-1-ol

2,3-Butadien-1-ol(6CI,8CI,9CI): A Comprehensive Overview

The compound 2,3-Butadien-1-ol (6CI,8CI,9CI), also known as trans-Butenalcohol, is a four-carbon unsaturated alcohol that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes an olefinic double bond flanked by hydroxyl groups on adjacent carbons. Its CAS registry number, 18913-31-0, serves as a unique identifier in scientific literature and databases.

Over the years, 2,3-Butadien-1-ol (6CI,8CI,9CI) has been studied for its potential applications in various industries, including pharmaceuticals, cosmetics, and materials science. Its unsaturated alcohol nature makes it a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with specific stereochemical properties.

Recent studies have focused on the biological activity of this compound, exploring its potential as an antioxidant, anti-inflammatory agent, and even as a neuroprotective agent. These findings underscore the importance of understanding the molecular mechanisms underlying its effects, which could pave the way for novel therapeutic applications.

One of the most intriguing aspects of 2,3-Butadien-1-ol (6CI,8CI,9CI) is its role in natural product synthesis. Researchers have investigated its occurrence in plant extracts and its biosynthesis pathways. These studies not only enhance our understanding of secondary metabolite production but also open doors for biotechnological applications, such as the development of sustainable methods for compound production.

From a pharmaceutical perspective, the compound's stereochemistry plays a crucial role in determining its biological activity. The cis/trans isomerism at the double bond and the positioning of the hydroxyl group influence both its physical properties and interactions with biomolecules. This has led to efforts in synthesizing enantiomerically pure forms of the compound, which are essential for optimizing pharmacokinetics and minimizing adverse effects.

Moreover, 2,3-Butadien-1-ol (6CI,8CI,9CI) has been explored for its potential as a radioprotector. Preclinical studies have demonstrated its ability to mitigate oxidative stress induced by ionizing radiation, suggesting its utility in protecting cells and tissues from radiation damage.

Looking ahead, advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, are enabling researchers to study the compound's behavior in complex biological systems with unprecedented precision. These tools are instrumental in elucidating its mechanisms of action and identifying potential targets for drug development.

In conclusion, 2,3-Butadien-1-ol (6CI,8CI,9CI) stands as a testament to the intricate interplay between structure and function in organic molecules. Its journey from a simple unsaturated alcohol to a multifaceted compound with diverse applications highlights the boundless potential of natural products in addressing contemporary scientific challenges.